Cas no 950918-91-9 (2-(pyridin-3-yloxy)pyrazine)

• Product Name: 2-(pyridin-3-yloxy)pyrazine
• CAS No: 950918-91-9
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 5331778
• Update Time: 2025-06-09

2-(pyridin-3-yloxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-(3-pyridinyloxy)-
• 2-(pyridin-3-yloxy)pyrazine

• Inchi： 1S/C9H7N3O/c1-2-8(6-10-3-1)13-9-7-11-4-5-12-9/h1-7H
• InChI Key： JBRLXNOEUKRVHM-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CN=C2)=NC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(pyridin-3-yloxy)pyrazine

Introduction to 2-(pyridin-3-yloxy)pyrazine (CAS No. 950918-91-9)

2-(pyridin-3-yloxy)pyrazine, identified by the chemical compound code CAS No. 950918-91-9, is a significant molecule in the realm of pharmaceutical and chemical research. This compound belongs to the class of pyrazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of 2-(pyridin-3-yloxy)pyrazine consists of a pyridine ring linked to a pyrazine core through an oxygen atom, forming an ether linkage. This unique arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for medicinal chemistry investigations.

The synthesis of 2-(pyridin-3-yloxy)pyrazine involves multi-step organic transformations, typically starting from commercially available precursors such as pyridine and pyrazine. The introduction of the ether group at the 3-position of the pyridine ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. These techniques not only enhance the synthetic route but also allow for modifications at other positions of the molecule, enabling the generation of a library of derivatives for further study.

In recent years, 2-(pyridin-3-yloxy)pyrazine has been explored for its potential in various therapeutic areas. One notable area of interest is its role as a precursor in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the structure of 2-(pyridin-3-yloxy)pyrazine, researchers have synthesized compounds that exhibit inhibitory activity against specific kinases. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in reducing tumor growth and metastasis.

Another promising application of 2-(pyridin-3-yloxy)pyrazine is in the field of neurology. Studies have indicated that this compound may interact with neurotransmitter receptors, potentially offering benefits in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine and pyrazine moieties are known to possess properties that can modulate receptor activity, making them attractive candidates for drug design. Further research is ongoing to elucidate the exact mechanisms by which 2-(pyridin-3-yloxy)pyrazine exerts its effects and to optimize its pharmacological profile.

The pharmacokinetic properties of 2-(pyridin-3-yloxy)pyrazine are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable drug candidate. Computational modeling techniques have been utilized to predict the ADME properties of 2-(pyridin-3-yloxy)pyrazine, allowing researchers to make informed decisions about its optimization. These models take into account factors such as molecular size, lipophilicity, and solubility, providing insights into how the compound will behave in vivo.

Recent advancements in analytical chemistry have enabled more precise characterization of 2-(pyridin-3-yloxy)pyrazine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to determine the structure and purity of this compound. These analytical methods are essential for ensuring that synthetic products meet the required standards before they are subjected to biological testing. Additionally, high-performance liquid chromatography (HPLC) has been used for purification and quantification purposes, further enhancing the quality control process.

The role of 2-(pyridin-3-yloxy)pyrazine in drug discovery extends beyond its direct use as an active pharmaceutical ingredient (API). It serves as a valuable intermediate in the synthesis of more complex molecules with enhanced pharmacological activity. By leveraging its structural features, researchers can design novel compounds that combine the desirable properties of both pyridine and pyrazine derivatives. This approach has led to the identification of several promising candidates that are currently undergoing further evaluation.

The environmental impact of synthesizing and using 2-(pyridin-3-yloxy)pyrazine is also a consideration in modern research practices. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Catalytic processes, solvent-free reactions, and biocatalysis are among the strategies being explored to achieve these goals. By adopting sustainable practices, researchers can ensure that their work contributes positively to both scientific advancement and environmental stewardship.

In conclusion,2-(pyridin-3-yloxy)pyrazine (CAS No. 950918-91-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and diverse biological activities make it a valuable tool for developing new drugs targeting various diseases. Ongoing studies continue to uncover new applications for this molecule, reinforcing its importance in medicinal chemistry. As research progresses,2-(pyridin-3-yloxy)pyrazine is expected to play an increasingly important role in shaping the future of drug discovery and development.